Cas no 1447949-77-0 (2-Chloro-6-(2,4-dichloro-phenyl)-3-methyl-3H-pyrimidin-4-one)

• Product Name: 2-Chloro-6-(2,4-dichloro-phenyl)-3-methyl-3H-pyrimidin-4-one
• CAS No: 1447949-77-0
• MF: C₁₁H₇Cl₃N₂O
• MW: 289.545079469681
• CID: 5209534
• Update Time: 2025-10-29

2-Chloro-6-(2,4-dichloro-phenyl)-3-methyl-3H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(2,4-dichloro-phenyl)-3-methyl-3H-pyrimidin-4-one
• 4(3H)-Pyrimidinone, 2-chloro-6-(2,4-dichlorophenyl)-3-methyl-

• Inchi： 1S/C11H7Cl3N2O/c1-16-10(17)5-9(15-11(16)14)7-3-2-6(12)4-8(7)13/h2-5H,1H3
• InChI Key： WJNKURPHMDVMFA-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C2=CC=C(Cl)C=C2Cl)=CC(=O)N1C

Additional information on 2-Chloro-6-(2,4-dichloro-phenyl)-3-methyl-3H-pyrimidin-4-one

2-Chloro-6-(2,4-Dichloro-Phenyl)-3-Methyl-3H-Pyrimidin-4-One: A Comprehensive Overview

2-Chloro-6-(2,4-Dichloro-Phenyl)-3-Methyl-3H-Pyrimidin-4-One is a highly specialized organic compound with the CAS Registry Number 1447949-77-0. This compound belongs to the class of pyrimidinones, which are known for their versatile applications in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrimidine ring system with substituents at positions 2, 6, and 3. The presence of chlorine atoms and a methyl group introduces unique electronic and steric properties, making it a valuable molecule for research and development.

The synthesis of 2-Chloro-6-(2,4-Dichloro-Phenyl)-3-Methyl-3H-Pyrimidin-4-One involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various strategies, including nucleophilic substitution, condensation reactions, and catalytic processes, to optimize its synthesis. These methods not only enhance the scalability of the process but also minimize environmental impact, aligning with the principles of green chemistry.

One of the most promising applications of this compound lies in its potential as a pesticide or herbicide. Studies have demonstrated that 2-Chloro-6-(2,4-Dichloro-Phenyl)-3-Methyl-3H-Pyrimidin-4-One exhibits remarkable activity against a wide range of agricultural pests and weeds. Its ability to disrupt key biochemical pathways in target organisms makes it a candidate for sustainable crop protection solutions. Moreover, its structural modifications can further enhance its efficacy and selectivity, reducing adverse effects on non-target species.

In the pharmaceutical sector, this compound has shown potential as a kinase inhibitor, targeting specific enzymes involved in disease progression. Recent research has focused on its role in inhibiting protein kinases associated with cancer and inflammatory diseases. Preclinical studies suggest that 2-Chloro-6-(2,4-Dichloro-Phenyl)-3-Methyl-3H-Pyrimidin-4-One may serve as a lead compound for developing novel therapeutic agents. Its ability to modulate cellular signaling pathways highlights its importance in drug discovery efforts.

The environmental fate and toxicity of 1447949-77-0 have also been subjects of recent investigations. Researchers have assessed its biodegradability under various conditions and evaluated its potential risks to aquatic and terrestrial ecosystems. These studies are crucial for ensuring the safe use of this compound in agricultural and industrial applications while minimizing ecological impacts.

From a structural perspective, the pyrimidine ring system in 2-Chloro-6-(2,4-Dichloro-Phenyl)-3-Methyl-3H-Pyrimidin-4-One provides a versatile scaffold for further functionalization. Chemists have explored substituent effects on its electronic properties, stability, and reactivity. These insights have paved the way for the development of derivatives with enhanced performance in specific applications.

In conclusion, 1447949-77-O, or 2-Chloro-6-(2,4-Dichloro-Phenyl)-3-Methyl